Cas no 1883545-47-8 (I-BET 151 Dihydrochloride)

• Product Name: I-BET 151 Dihydrochloride
• CAS No: 1883545-47-8
• MF: C₂₃H₂₂ClN₅O₃
• MW: 451.905483722687
• CID: 4626729
• PubChem ID: 121513850
• Update Time: 2025-10-28

I-BET 151 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• I-BET151 dihydrochloride
• I-BET 151 hydrochloride
• 7-(3,5-Dimethyl-4-isoxazolyl)-1,3-dihydroxy-8-methoxy-1-[(1R)-1-(2-pyridinyl)ethyl]-2H-imidazo[4,5-c]quinolin-2-one dihydrochloride
• I-BET 151 dihydrochloride
• I BET151 dihydrochloride,I-BET-151 dihydrochloride,IBET151 dihydrochloride
• G79409
• BP-25355
• DA-74378
• HY-110106
• 7-(3,5-dimethyl-1,2-oxazol-4-yl)-8-methoxy-1-[(1R)-1-pyridin-2-ylethyl]-3H-imidazo[4,5-c]quinolin-2-one;dihydrochloride
• CS-0032959
• (R)-7-(3,5-Dimethylisoxazol-4-yl)-8-methoxy-1-(1-(pyridin-2-yl)ethyl)-1,3-dihydro-2H-imidazo[4,5-c]quinolin-2-one dihydroChloride
• I-BET151 (dihydrochloride)
• 1883545-47-8
• BI162773
• AKOS027470148
• I-BET151Dihydrochloride
• I-BET 151 Dihydrochloride

• Inchi： 1S/C23H21N5O3.ClH/c1-12-21(14(3)31-27-12)16-9-18-15(10-20(16)30-4)22-19(11-25-18)26-23(29)28(22)13(2)17-7-5-6-8-24-17;/h5-11,13H,1-4H3,(H,26,29);1H/t13-;/m1./s1
• InChI Key： ROIVYBCHGDGQBM-BTQNPOSSSA-N
• SMILES： [C@@H](C1N=CC=CC=1)(N1C(NC2C=NC3=CC(C4=C(ON=C4C)C)=C(OC)C=C3C1=2)=O)C.Cl

Computed Properties

• Exact Mass: 487.1177950g/mol
• Monoisotopic Mass: 487.1177950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 665
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Solubility: insoluble in H2O; ≥22.05 mg/mL in EtOH; ≥31.7 mg/mL in DMSO

I-BET 151 Dihydrochloride Security Information

• Storage Condition：Store at -20°C

Additional information on I-BET 151 Dihydrochloride

Comprehensive Overview of I-BET 151 Dihydrochloride (CAS No. 1883545-47-8): Mechanism, Applications, and Research Insights

I-BET 151 Dihydrochloride (CAS No. 1883545-47-8) is a potent and selective small-molecule inhibitor targeting the bromodomain and extraterminal (BET) family of proteins. This compound has garnered significant attention in biomedical research due to its ability to modulate gene expression by competitively binding to acetylated lysine recognition domains. With its dihydrochloride salt formulation, I-BET 151 exhibits enhanced solubility and bioavailability, making it a valuable tool for epigenetic studies and drug discovery.

Researchers frequently inquire about the mechanism of action of I-BET 151. The compound functions by disrupting the interaction between BET proteins (BRD2, BRD3, BRD4, and BRDT) and chromatin, thereby inhibiting the transcription of key inflammatory cytokines and oncogenes. This unique mechanism positions I-BET 151 Dihydrochloride as a promising candidate for investigating autoimmune diseases, cancer therapeutics, and neurological disorders. Recent studies highlight its potential in targeting COVID-19-related cytokine storms, aligning with current global health priorities.

The pharmacokinetic properties of CAS 1883545-47-8 are another area of interest. I-BET 151 Dihydrochloride demonstrates favorable blood-brain barrier penetration, enabling its use in neurodegenerative disease models such as Alzheimer's and Parkinson's. Its IC50 values (ranging from 50–200 nM for BET proteins) and high selectivity over non-BET bromodomains make it a standout choice for high-throughput screening assays. Scientists often compare it to analogs like JQ1 or I-BET762, emphasizing its distinct chemical stability and in vivo efficacy.

In the context of cancer research, I-BET 151 has shown efficacy in hematological malignancies, particularly acute myeloid leukemia (AML) and multiple myeloma. Its ability to suppress MYC oncogene expression and induce cell cycle arrest has been validated in preclinical models. Additionally, its synergy with HDAC inhibitors and immune checkpoint blockers opens avenues for combination therapy strategies. These findings address common search queries like "BET inhibitors in oncology" or "I-BET 151 clinical trials," reflecting its translational relevance.

Beyond oncology, CAS 1883545-47-8 is explored for anti-inflammatory applications. It downregulates NF-κB signaling and IL-6 production, making it a candidate for rheumatoid arthritis and sepsis research. The compound's role in macrophage polarization and T-cell differentiation further ties into trending topics like immunometabolism and precision medicine. Such multidisciplinary applications underscore why I-BET 151 Dihydrochloride remains a highly cited reagent in PubMed-indexed studies.

From a technical perspective, I-BET 151 Dihydrochloride is typically supplied as a white to off-white powder with ≥98% purity, stored at –20°C to ensure long-term stability. Protocols for solubilization (e.g., in DMSO or saline) and dosing regimens (1–10 µM in vitro, 10–50 mg/kg in vivo) are well-documented, addressing practical questions from experimentalists. Its molecular weight (509.8 g/mol) and chemical formula (C₂₃H₂₅Cl₂N₅O₃) are critical for QC validation and patent filings.

In summary, I-BET 151 Dihydrochloride (CAS No. 1883545-47-8) represents a versatile epigenetic modulator with broad applicability in translational research. Its dual focus on gene regulation and disease pathogenesis aligns with contemporary interests in targeted therapy and personalized medicine. As the scientific community continues to unravel the complexities of BET protein biology, this compound will undoubtedly remain at the forefront of innovative drug development.